Cas no 646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-)
![1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- structure](https://www.kuujia.com/scimg/cas/646515-05-1x300.png)
646515-05-1 structure
Product Name:1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646515-05-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.45004
CID:420074
PubChem ID:10384597
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
- 2-[3-(2-ethylphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
- DTXSID20439095
- SCHEMBL1386348
- 646515-05-1
-
- InChIKey: VTYJZDVMTAZIMU-UHFFFAOYSA-N
- Inchi: InChI=1S/C20H21NO4S/c1-4-15-7-5-6-8-18(15)26(24,25)20-14(3)21(12-19(22)23)17-10-9-13(2)11-16(17)20/h5-11H,4,12H2,1-3H3,(H,22,23)
- SMILES: CCC1=CC=CC=C1S(=O)(=O)C2=C(N(C3=C2C=C(C=C3)C)CC(=O)O)C
Computed Properties
- Exact Mass: 371.11923
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 371.11912932g/mol
- Heavy Atom Count: 26
- Complexity: 614
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Related Literature
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Feroz Ahmad Sofi,Kowsar Majid Mater. Chem. Front., 2018,2, 942-951
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2. Back matter
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Badal Shah,Todd Lafleur,Aicheng Chen Faraday Discuss., 2013,164, 135-146
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Kaijie Yang,Yuxiang Wang,Zhiyi Ling,Xiaogang Pan,Gen Zhang Mater. Adv., 2023,4, 504-514
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Radu Silaghi-Dumitrescu,Chris E. Cooper Dalton Trans., 2005, 3477-3482
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6. Book reviews
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Dongqing Zou,Wenkai Zhao,Yuqing Xu,Xiaoteng Li,Yuliang Liu,Chuanlu Yang Phys. Chem. Chem. Phys., 2023,25, 16896-16907
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9. Front cover
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Lijun Gu,Cheng Jin,Wei Wang,Yonghui He,Guangyu Yang,Ganpeng Li Chem. Commun., 2017,53, 4203-4206
646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-) Related Products
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